![molecular formula C17H33N3O6S B3947589 1-(1-propyl-4-piperidinyl)-4-(propylsulfonyl)piperazine oxalate](/img/structure/B3947589.png)
1-(1-propyl-4-piperidinyl)-4-(propylsulfonyl)piperazine oxalate
Overview
Description
1-(1-propyl-4-piperidinyl)-4-(propylsulfonyl)piperazine oxalate, commonly known as PPOP, is a chemical compound that has been gaining significant attention in the field of scientific research. This compound belongs to the class of piperazine derivatives and has been studied for its potential applications in various fields.
Mechanism of Action
The exact mechanism of action of PPOP is not fully understood. However, it has been proposed that PPOP exerts its anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines and prostaglandins. It has also been suggested that PPOP may reduce oxidative stress by increasing the activity of antioxidant enzymes.
Biochemical and Physiological Effects:
PPOP has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammatory diseases. PPOP has also been found to protect against oxidative stress-induced neuronal damage in vitro and in vivo. Additionally, PPOP has been shown to have a low toxicity profile, making it a potentially safe candidate for further development.
Advantages and Limitations for Lab Experiments
One of the advantages of using PPOP in lab experiments is its high purity and yield, which allows for accurate and reproducible results. Additionally, PPOP has a low toxicity profile, making it a safe candidate for in vitro and in vivo studies. However, one of the limitations of using PPOP in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for the study of PPOP. One potential direction is the development of PPOP-based drugs for the treatment of pain and inflammation-related disorders. Another potential direction is the investigation of PPOP as a neuroprotective agent for the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of PPOP and its potential applications in various fields of scientific research.
Conclusion:
In conclusion, PPOP is a chemical compound that has been gaining significant attention in the field of scientific research. It has been found to have promising anti-inflammatory and analgesic properties, as well as potential neuroprotective effects. PPOP has a high purity and yield, making it a safe and reliable candidate for further study. There are several future directions for the study of PPOP, including the development of PPOP-based drugs for the treatment of various diseases and further investigation of its mechanism of action.
Scientific Research Applications
PPOP has been studied for its potential applications in various fields of scientific research. It has been found to have promising anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation-related disorders. PPOP has also been studied for its potential use as a neuroprotective agent, as it has been found to protect against neuronal damage caused by oxidative stress.
properties
IUPAC Name |
oxalic acid;1-(1-propylpiperidin-4-yl)-4-propylsulfonylpiperazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H31N3O2S.C2H2O4/c1-3-7-16-8-5-15(6-9-16)17-10-12-18(13-11-17)21(19,20)14-4-2;3-1(4)2(5)6/h15H,3-14H2,1-2H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTGXVHMIIVOHJD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCC(CC1)N2CCN(CC2)S(=O)(=O)CCC.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H33N3O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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